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Compound of Interest

Compound Name: p-SCN-Bn-NOTA trihydrochloride

Cat. No.: B12369610

Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of p-SCN-Bn-NOTA (S-2-(4-Isothiocyanatobenzyl)-1,4,7-triazacyclononane-1,4,7-

triacetic acid), a bifunctional chelating agent critical in the field of radiopharmaceutical

development. Tailored for researchers, scientists, and drug development professionals, this

document details its core characteristics, experimental protocols for its use, and a visual

representation of its application workflow.

Core Physical and Chemical Properties
p-SCN-Bn-NOTA is a macrocyclic chelator designed for the stable complexation of radiometals

and covalent conjugation to biomolecules. Its structure features a 1,4,7-triazacyclononane

(NOTA) ring for metal chelation and a para-isothiocyanatobenzyl (p-SCN-Bn) group that serves

as a linker to primary amines on proteins, peptides, and other targeting vectors.

Table 1: Physical and Chemical Properties of p-SCN-Bn-NOTA
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Property Value Reference(s)

Full Chemical Name

S-2-(4-

Isothiocyanatobenzyl)-1,4,7-

triazacyclononane-1,4,7-

triacetic acid

[1]

Synonyms
(S)-p-SCN-Bn-NOTA, NOTA-

NCS
[1]

CAS Number 1206475-68-4 [1]

Molecular Formula C₂₀H₂₆N₄O₆S [1]

Molecular Weight 450.51 g/mol [2][3]

Appearance Off-white to beige solid [3]

Solubility

Soluble in aqueous acid

(slightly), water (very slightly),

DMSO, DMF

[3][4][5]

Storage Conditions
Store at -20°C, sealed, away

from moisture and light
[3][6]

Metal Chelation and Stability
The NOTA macrocycle provides a pre-organized cavity that forms highly stable complexes with

various radiometals, a phenomenon enhanced by the "macrocyclic effect".[1] This stability is

crucial for in vivo applications to prevent the release of the radiometal. The stability of these

complexes is quantified by the stability constant (log K), with higher values indicating a more

stable complex.

Table 2: Stability Constants (log K) of NOTA with Relevant Radiometals
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Metal Ion
Ionic Radius
(pm)

log K of NOTA
Complex

Key
Consideration
s

Reference(s)

Ga³⁺ 62 31.1

NOTA is an

excellent

chelator for

Gallium-68,

forming a highly

stable complex.

[7]

Cu²⁺ 73 23.33

Forms a

hexacoordinate

complex with

medium kinetic

inertness.

[3]

In³⁺ 80

Not explicitly

found for p-SCN-

Bn-NOTA

DOTA is

generally

preferred for

Indium-111 due

to better size

matching of the

macrocyclic

cavity.

Y³⁺ 90

Not explicitly

found for p-SCN-

Bn-NOTA

DOTA is typically

used for Yttrium-

90 chelation in

therapeutic

applications.

Note: Stability constants can be influenced by experimental conditions such as pH,

temperature, and ionic strength.[1]

Experimental Protocols
The following sections provide detailed methodologies for the conjugation of p-SCN-Bn-NOTA

to biomolecules and subsequent radiolabeling.
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Conjugation of p-SCN-Bn-NOTA to an Antibody (e.g.,
Trastuzumab)
This protocol describes the covalent attachment of the chelator to an antibody via the formation

of a stable thiourea bond.

Antibody Preparation:

Exchange the buffer of the antibody solution (e.g., Trastuzumab) with 0.1 M HEPES buffer

at pH 8.5.

Concentrate the antibody solution to 10 mg/mL using a centrifugal concentrator.[2]

Conjugation Reaction:

Add a 20-fold molar excess of p-SCN-Bn-NOTA (dissolved in 100% ethanol) dropwise to

the antibody solution.[2]

Incubate the reaction mixture overnight at 4°C with gentle mixing.[2]

Purification of the Conjugate:

Exchange the buffer of the reaction mixture to 0.1 M ammonium acetate buffer (pH 6).

Concentrate the resulting immunoconjugate to 5 mg/mL using a Vivaspin-20 filter.[2]

The number of chelators per antibody can be determined using MALDI-TOF mass

spectrometry.[8]

Radiolabeling of a NOTA-Conjugated Antibody with
Copper-64
This protocol details the incorporation of the radionuclide ⁶⁴Cu into the NOTA-conjugated

antibody.

Reaction Setup:
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In a sterile, metal-free microcentrifuge tube, mix 74 MBq (2 mCi) of [⁶⁴Cu]CuCl₂ with 0.1 M

sodium acetate buffer (pH 5.0).[2]

Add the NOTA-conjugated antibody (e.g., 75 µL at a concentration of 3.33 mg/mL) to the

[⁶⁴Cu]CuCl₂ solution.[2]

Incubation:

Incubate the reaction mixture for 30 minutes at 25°C.[2]

Quality Control and Purification:

Determine the radiolabeling efficiency using radio-iTLC.

Purify the [⁶⁴Cu]Cu-NOTA-antibody from unincorporated ⁶⁴Cu using a centrifugal filter.[2]

Dilute the purified radioimmunoconjugate to the desired final concentration (e.g., 0.5

mg/mL).[2]

Sterile filter the final product through a 0.2 µm filter before in vivo use.[2]

Conjugation of p-SCN-Bn-NOTA to a Peptide
This protocol outlines the conjugation of the chelator to a peptide containing a primary amine.

Reaction Setup:

Dissolve the peptide in a suitable buffer, such as 0.1 M sodium bicarbonate at pH 9.[5]

Dissolve p-SCN-Bn-NOTA in a minimal amount of an organic solvent like DMSO or DMF

and add it to the peptide solution.[4][5] A 1:1 molar ratio of peptide to chelator is a common

starting point.[4]

Incubation:

Incubate the reaction mixture at room temperature for 2 hours or at 4°C for up to 72 hours.

[4][5] The pH of the reaction should be maintained around 9.[5]

Purification:
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Quench the reaction by adding acetic acid.[4]

Purify the NOTA-conjugated peptide using preparative HPLC.[4]

Lyophilize the collected fractions containing the desired product to obtain a white powder.

[4]

Radiolabeling of a NOTA-Conjugated Peptide with
Gallium-68
This protocol describes the rapid and efficient labeling of a NOTA-peptide conjugate with ⁶⁸Ga.

⁶⁸Ga Elution:

Elute ⁶⁸Ga from a ⁶⁸Ge/⁶⁸Ga generator using 0.04 M HCl.[5]

Radiolabeling Reaction:

Add the NOTA-conjugated peptide (e.g., 15 µg) to the ⁶⁸GaCl₃ eluate.[5]

Adjust the pH of the reaction mixture to between 3.5 and 4.5 using a sodium acetate

buffer.

Incubate the reaction at room temperature for 5-10 minutes.[9] For some conjugates,

gentle heating at 40°C may improve radiochemical yield.[9]

Quality Control and Purification:

Determine the radiochemical purity using radio-HPLC or radio-TLC.

If necessary, the radiolabeled peptide can be purified using a C18 Sep-Pak cartridge.

Visualizing the Workflow
The following diagram illustrates the general workflow for the conjugation of p-SCN-Bn-NOTA

to a biomolecule and subsequent radiolabeling for use in PET imaging.
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Step 1: Conjugation

Step 2: Radiolabeling Step 3: Application

Biomolecule
(Antibody/Peptide)

Conjugation Reaction
(pH 8.5-9)

p-SCN-Bn-NOTA

Purification
(e.g., Size Exclusion)

NOTA-Biomolecule
Conjugate

Radiolabeling Reaction
(pH 4-5.5)

Radiometal
(e.g., ⁶⁸Ga, ⁶⁴Cu)

Purification & QC
(e.g., HPLC, TLC)

Radiolabeled
Biomolecule

PET Imaging / 
Radionuclide Therapy

Click to download full resolution via product page

Caption: Experimental workflow for biomolecule radiolabeling with p-SCN-Bn-NOTA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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